Cas no 3356-95-4 (Ethyl 5-chloro-3-phenylisoxazole-4-carboxylate)

Ethyl 5-chloro-3-phenylisoxazole-4-carboxylate is a versatile heterocyclic compound featuring an isoxazole core substituted with a chloro group at the 5-position and a phenyl ring at the 3-position, esterified at the 4-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and ester groups enhance its utility in nucleophilic substitution and condensation reactions. Its stability under standard conditions ensures ease of handling and storage. The compound’s well-defined crystalline form allows for high purity, facilitating precise applications in medicinal chemistry and material science research.

Ethyl 5-chloro-3-phenylisoxazole-4-carboxylate structure

3356-95-4 structure

Product Name:Ethyl 5-chloro-3-phenylisoxazole-4-carboxylate

CAS No:3356-95-4

MF:C₁₂H₁₀ClNO₃

MW:251.665702342987

CID:5702850

PubChem ID:53213527

Update Time:2025-06-08

Ethyl 5-chloro-3-phenylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolecarboxylic acid, 5-chloro-3-phenyl-, ethyl ester
- EN300-734171
- CS-0288876
- ethyl 5-chloro-3-phenyl-1,2-oxazole-4-carboxylate
- ethyl5-chloro-3-phenylisoxazole-4-carboxylate
- 3356-95-4
- AKOS015937080
- ethyl 5-chloro-3-phenylisoxazole-4-carboxylate
- Ethyl 5-chloro-3-phenylisoxazole-4-carboxylate
- Inchi： 1S/C12H10ClNO3/c1-2-16-12(15)9-10(14-17-11(9)13)8-6-4-3-5-7-8/h3-7H,2H2,1H3
- InChI Key： HPJHKDAROSRKNH-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)C(C2C=CC=CC=2)=NO1

Computed Properties

Exact Mass: 251.0349209g/mol
Monoisotopic Mass: 251.0349209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.276±0.06 g/cm3(Predicted)
Melting Point: 53-54 °C
Boiling Point: 408.3±45.0 °C(Predicted)
pka: -6.28±0.50(Predicted)

Ethyl 5-chloro-3-phenylisoxazole-4-carboxylate Pricemore >>

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